Cas no 2138414-79-4 (3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride)

• Product Name: 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride
• CAS No: 2138414-79-4
• CID: 4641189
• Update Time: 2025-09-28

3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride

Additional information on 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride

3-(Aminomethyl)-6,6,6-trifluorohexan-3-ol Hydrochloride: A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

3-(Aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride (CAS No. 2138414-79-4) represents an important fluorinated organic compound that has gained significant attention in modern synthetic chemistry. This trifluoromethyl-containing amino alcohol derivative serves as a valuable intermediate for pharmaceutical development and advanced material synthesis. The unique combination of fluorine atoms and amino alcohol functionality in its molecular structure makes it particularly interesting for researchers working on drug discovery and bioactive molecule design.

The growing demand for fluorinated compounds in medicinal chemistry stems from their ability to modulate biological activity, metabolic stability, and membrane permeability. As a hydrochloride salt, this compound offers improved solubility and handling characteristics compared to its free base form. The presence of both amino and hydroxyl groups provides multiple sites for further chemical modification, making 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride a versatile building block for synthetic applications.

Recent trends in pharmaceutical research highlight the importance of fluorine-containing compounds, with approximately 30% of newly approved drugs containing at least one fluorine atom. The trifluoromethyl group in 2138414-79-4 is particularly valuable as it can significantly influence the lipophilicity and metabolic stability of drug candidates. Researchers frequently search for information about fluorinated amino alcohols and their applications in asymmetric synthesis and chiral auxiliary development.

The synthesis of 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride typically involves multi-step organic transformations starting from readily available fluorinated precursors. The hydrochloride salt formation represents the final step to ensure product stability and purity. Analytical characterization of this compound includes NMR spectroscopy, mass spectrometry, and elemental analysis to confirm its structure and purity. The compound's physicochemical properties, including its melting point, solubility profile, and stability under various conditions, are crucial parameters for potential applications.

In pharmaceutical applications, 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride serves as a key intermediate for developing CNS-active compounds and enzyme inhibitors. The trifluorohexanol moiety can influence blood-brain barrier penetration, making it valuable for neurological drug development. Additionally, the compound finds use in creating peptide mimetics and protease inhibitors, addressing current research interests in antiviral and anticancer therapies.

Material scientists have explored applications of this fluorinated amino alcohol in designing advanced polymers with unique surface properties. The combination of fluorine content and polar functional groups enables the creation of materials with specific hydrophobic/hydrophilic balance, useful for coatings and specialty adhesives. Recent publications highlight its potential in developing fluorinated liquid crystals for display technologies and self-assembling materials for nanotechnology applications.

The commercial availability of 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride (CAS 2138414-79-4) has expanded in recent years to meet growing research demands. Suppliers typically offer this compound in various purity grades, from research quantities to bulk scale. Quality control measures focus on maintaining high chemical purity and consistent batch-to-batch reproducibility, essential for reliable research outcomes. Proper storage conditions (typically cool, dry environments) ensure long-term stability of this valuable chemical intermediate.

Safety considerations for handling 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride follow standard laboratory protocols for amino alcohol compounds. While not classified as highly hazardous, appropriate personal protective equipment (gloves, eye protection) is recommended when working with this material. Researchers should consult the safety data sheet (SDS) for specific handling instructions and emergency procedures. The compound's environmental impact and biodegradability characteristics are subjects of ongoing investigation as part of sustainable chemistry initiatives.

Future research directions for 2138414-79-4 include exploring its potential in click chemistry applications and as a precursor for organocatalysts. The growing field of fluorine chemistry continues to uncover new applications for such compounds in medicinal chemistry, agrochemicals, and functional materials. As synthetic methodologies advance, we anticipate broader utilization of this versatile building block across multiple scientific disciplines.

For researchers seeking alternatives or related compounds, structural analogs of 3-(aminomethyl)-6,6,6-trifluorohexan-3-ol hydrochloride with varying chain lengths or different protecting groups may offer additional synthetic possibilities. The compound's structure-activity relationships continue to be explored in various chemical contexts, contributing to the expanding knowledge base of fluorinated amino alcohols and their applications in modern chemistry.